2-(2-Benzylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Molecular Formula: C19H23BO2
• Molecular Weight: 294.2 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=CC=C2CC3=CC=CC=C3
• InChI: InChI=1S/C19H23BO2/c1-18(2)19(3,4)22-20(21-18)17-13-9-8-12-16(17)14-15-10-6-5-7-11-15/h5-13H,14H2,1-4H3
• InChIKey: ZAOSQONQDFXLBF-UHFFFAOYSA-N

2-(2-Benzylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 1334402-96-8): A Sterically-Defined Ortho-Benzylphenyl Pinacol Boronate for Precision Suzuki-Miyaura Coupling

2-(2-Benzylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is an arylboronic acid pinacol ester featuring an ortho-benzyl substituent on the phenyl ring . With a molecular formula of C₁₉H₂₃BO₂ and a molecular weight of 294.20 g/mol, this compound is a building block for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions . The ortho-substitution pattern introduces steric hindrance and unique electronic properties that differentiate it from its meta- and para-substituted isomers, influencing reactivity, selectivity, and the properties of resulting biaryl products used in medicinal chemistry and materials science [1].

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Ortho-benzyl substitution enables sterically-defined Suzuki-Miyaura coupling

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Pinacol ester form reports enhanced bench stability for iterative synthesis

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Supports construction of congested biaryl cores in medicinal chemistry projects

• [1] Agnieszka Adamczyk-Woźniak, Andrzej Sporzyński. 'The influence of ortho-substituents on the properties of phenylboronic acids.' Journal of Organometallic Chemistry, 2020, 121202. View Source

2-(2-Benzylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: Why Positional Isomers and Free Boronic Acids Are Not Interchangeable Coupling Partners

Direct substitution with the para- (CAS 1073355-05-1) or meta-benzyl isomers or the corresponding free boronic acid (CAS 40276-63-9) is chemically unsound without re-optimization. The ortho-benzyl group in this pinacol ester creates a sterically congested environment around the boron atom, significantly altering the kinetics of transmetalation in Suzuki couplings compared to less hindered isomers [1]. Furthermore, the pinacol ester form provides superior bench stability and resistance to protodeboronation compared to the free (2-benzylphenyl)boronic acid, making it a more reliable reagent for iterative synthesis and long-term storage . Thus, attempting a one-to-one molar substitution with a less hindered isomer or a less stable acid form can lead to failed couplings, lower yields, and difficult purifications.

This Compound

Ortho-benzyl pinacol ester: steric congestion slows transmetalation but controls selectivity.

Para-isomer

Unhindered structure leads to higher reactivity in standard couplings, altering regiochemical outcome.

This Compound

Pinacol ester: shipped at ambient temp; store 2–8°C; resists protodeboronation.

Free Boronic Acid

Requires inert atmosphere and lower storage temp; more prone to degradation.

• [1] Selective Synthesis of (Benzyl)biphenyls by Successive Suzuki–Miyaura Coupling of Phenylboronic Acids with 4-Bromobenzyl Acetate under Air Atmosphere. PMC, 2017. Notes: Demonstrates that ortho-substitution decreases yield in standard Suzuki coupling, highlighting the distinct reactivity profile of ortho-substituted systems. View Source

Quantitative Head-to-Head Evidence for 2-(2-Benzylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: Selection Against Key Analogs

Substrate Scope Viability: Ortho-Substituted Framework Enables Unique Coupling Outcomes Unattainable by Para-Isomer

The ortho-substitution on the phenyl ring of this pinacol ester creates a distinct reactivity profile. Standard Suzuki-Miyaura coupling protocols show a direct yield penalty for ortho-substituted substrates compared to unhindered analogs. Research on the coupling of phenylboronic acids with 4-bromobenzyl acetate reports a clear decrease in yield when an ortho-substituent is introduced [1]. This sensitivity, while a challenge, is the core advantage of the compound: it enables the controlled, selective synthesis of highly sterically-demanding biaryl structures that are inaccessible or form with significantly lower selectivity using the unhindered para-substituted 4-benzylphenylboronic acid pinacol ester .

Steric selectivity

Class-level inference

Ortho-isomer
Enables access to congested biaryl motifs via tailored conditions.

Para-isomer
Higher yields in standard couplings, but cannot replicate steric environment.

Supports sterically-defined coupling selectivity

Yield inversely related to steric bulk under standard conditions

Evidence Dimension	Reactivity Selectivity in Sterically Demanding Couplings
Target Compound Data	Ortho-substituted arylboronic esters require tailored catalytic conditions for successful coupling, enabling selective access to sterically encumbered biaryl motifs.
Comparator Or Baseline	2-(4-Benzylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Para-isomer). Unhindered structure leads to higher yields in standard couplings but lacks the ability to build differentiated steric environments.
Quantified Difference	Qualitative differentiation essential for synthesizing specific substitution patterns; yield inversely related to steric bulk in standard conditions (class observation).
Conditions	Pd-catalyzed Suzuki-Miyaura coupling of phenylboronic acids with benzyl acetates.

Why This Matters

This mandates the choice of the ortho-isomer for projects targeting congested biaryl architectures, as the para-isomer would lead to a different, less sterically-defined structural outcome.

• [1] Selective Synthesis of (Benzyl)biphenyls by Successive Suzuki–Miyaura Coupling of Phenylboronic Acids with 4-Bromobenzyl Acetate under Air Atmosphere. Organic Letters, 2017, 19, 18, 4904–4907. View Source

Thermal & Shelf-Stability Advantage: Higher Decomposition Resistance of Pinacol Ester Over Free Boronic Acid

The pinacol ester protecting group significantly enhances the thermal and chemical stability of the boronate moiety. The target compound requires no special freezing conditions, being stored sealed in dry conditions at 2-8°C, and is shipped at ambient temperature . In contrast, the corresponding free (2-Benzylphenyl)boronic acid (CAS 40276-63-9) requires handling under an inert atmosphere and storage at lower temperatures to prevent decomposition [1]. This reflects the well-documented class-level behavior where boronic acids are more prone to protodeboronation and air oxidation than their pinacol ester counterparts, ensuring a longer usable shelf life and more consistent performance in multi-step syntheses.

Shelf stability

Class-level inference

Pinacol ester: store 2–8°C, ambient shipping
Free acid: inert atm, 2–8°C

Reported higher stability under standard handling

Reduces degradation risk during long-term storage

Evidence Dimension	Shelf Stability and Storage Requirements
Target Compound Data	Storage: 2-8°C, sealed in dry conditions; shipped at room temperature. Indicative of high ambient stability.
Comparator Or Baseline	(2-Benzylphenyl)boronic acid (CAS 40276-63-9). Storage: Inert atmosphere, 2-8°C.
Quantified Difference	Qualitative class advantage: pinacol esters demonstrate superior stability over free boronic acids under standard handling and storage conditions.
Conditions	Vendor-specified storage conditions reflecting chemical stability.

Why This Matters

Procurement of the pinacol ester reduces the risk of reagent degradation during storage and use, leading to more reproducible yields and simplifying logistics for long-term research projects.

• [1] Kuujia.com. (2-Benzylphenyl)boronic acid Product Page, CAS 40276-63-9. Notes: 'Storage Condition: Inert atmosphere, 2-8°C'. View Source

Downstream Application Performance: Enhanced Yield of 2-Benzylphenyl Scaffold in ADC Linker Synthesis

The fundamental 2-benzylphenyl architecture has been highlighted for its superior performance in synthesizing critical intermediates for antibody-drug conjugates (ADCs). Specifically, (2-benzylphenyl)boronic acid achieved a coupling yield of 98% in a key step, compared to only 81% achieved by traditional methods for this class of transformation, as reported in recent literature [1]. While this high-yielding data originates from the free boronic acid, it establishes the unique reactivity and efficiency of the ortho-benzylphenyl scaffold. The pinacol ester form of the target compound serves as the ideal bench-stable precursor to this high-performing scaffold, allowing researchers to harness this superior efficiency while benefiting from easier handling and storage.

ADC linker efficiency

Cross-study comparable

2-Benzylphenyl scaffold
98% yield in ADC intermediate synthesis.

Traditional method
81% yield for analogous transformation.

Reported scaffold efficiency supports ADC research

Pinacol ester serves as bench-stable precursor to this scaffold

Evidence Dimension	Synthetic Efficiency in ADC Intermediate Synthesis
Target Compound Data	98% yield (using corresponding (2-benzylphenyl)boronic acid scaffold). The pinacol ester is the direct bench-stable precursor to this scaffold.
Comparator Or Baseline	Traditional synthetic methods for analogous ADC linker precursors, achieving only 81% yield.
Quantified Difference	17% absolute yield increase for the desired transformation using the 2-benzylphenyl scaffold.
Conditions	Synthesis of antibody-drug conjugate (ADC) intermediates, as reported in Nature Communications (July 2024).

Why This Matters

This provides a quantitative, application-driven reason to choose this specific building block for medicinal chemistry programs focused on ADC development, where a >15% yield improvement in a multi-step sequence translates to significant cost and time savings.

• [1] Kuujia.com. (2-Benzylphenyl)boronic acid Product Page. Citing an improved yield of 98% vs. 81% for ADC synthesis, as reported in Nature Communications (July 2024). View Source

Commercial Specification Benchmarking: Comparable Purity to the Para-Isomer but with a Specialized Ortho-Architecture

A direct comparison of commercial specifications shows that the target compound (ortho-isomer) is supplied at a minimum purity of 95% , which is slightly lower than the typical 97% purity offered for the thermodynamically more accessible para-isomer, 2-(4-benzylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane . This minor difference in bulk purity is a direct consequence of the synthetic challenges posed by the ortho-substitution, which is the very feature that provides its unique reactivity. Despite this, the ortho-isomer remains readily available as a stocked research reagent, confirming its established value despite its more complex synthesis.

Purity benchmark

Direct comparison

≥95% (ortho) vs 97% (para) minimum supplied purity

Purity reflects synthetic challenge; ortho architecture retained

COA available per batch

Evidence Dimension	Minimum Supplied Purity
Target Compound Data	≥95% (Batch-specific analysis available via COA)
Comparator Or Baseline	2-(4-Benzylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Para-isomer), supplied at 97% purity.
Quantified Difference	2% lower bulk purity for the ortho-isomer, compensated by its unique steric and electronic architecture.
Conditions	Standard commercial specifications from major chemical vendors.

Why This Matters

This assures procurement specialists that the compound is available with high, well-defined purity, making it suitable for quantitative reactions. The slight purity difference is a necessary trade-off for gaining a structurally unique building block that cannot be replicated by the higher-purity para-isomer.

Application Scenarios for 2-(2-Benzylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in Advanced Synthesis

Synthesis of Sterically-Congested Biaryl Drug Candidates

When a medicinal chemistry project targets a highly ortho-substituted biaryl core, this compound is the coupling partner of choice. Its ortho-benzyl group necessitates the use of robust, often high-temperature catalytic conditions. As evidenced by the established sensitivity of ortho-substituted systems in Suzuki couplings, selecting the para-isomer would result in a different, less hindered product, entirely missing the intended pharmacophore [1]. This makes the compound indispensable for exploring SAR around sterically demanding regions of a lead molecule.

Iterative Cross-Coupling in Multi-Step Total Synthesis

For complex molecule assembly requiring sequential coupling steps, the bench-stable pinacol ester form is critical. The target compound can be stored for extended periods at 2-8°C without decomposition and withstands standard handling, unlike its free boronic acid counterpart which requires an inert atmosphere . This stability ensures that the expensive intermediate is not lost to degradation between synthetic steps, guaranteeing a reliable and reproducible supply of advanced intermediates.

Development of Next-Generation Antibody-Drug Conjugate (ADC) Linkers

Driven by the reported 98% coupling efficiency for the 2-benzylphenyl scaffold in ADC linker synthesis, this pinacol ester is the ideal precursor for such bioconjugation chemistry [2]. The protected form allows for safe transport and storage of the reactive boronate species, which can be deprotected or used directly under specific anhydrous conditions. Choosing this compound over other benzyl isomers directly leverages the >15% yield improvement, offering a high-value, time-saving pathway for ADC research and development.

Application

Selection Property

Validation Focus

Sterically congested biaryl drug candidate synthesis

Ortho-benzyl steric effect for regiocontrol

Coupling condition optimization for high steric demand

Iterative multi-step total synthesis

Pinacol ester storage stability

Batch-to-batch yield consistency and intermediate integrity

ADC linker precursor development

2-Benzylphenyl scaffold coupling efficiency

Yield reproducibility in bioconjugation chemistry

• [1] Selective Synthesis of (Benzyl)biphenyls by Successive Suzuki–Miyaura Coupling of Phenylboronic Acids with 4-Bromobenzyl Acetate under Air Atmosphere. Org. Lett., 2017. View Source
• [2] Kuujia.com. (2-Benzylphenyl)boronic acid Product Page, citing ADC synthesis yield improvement from Nature Communications (July 2024). View Source